2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 2-ethoxy-N-[(4-thiophen-3-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H23NO3S/c1-2-23-17-6-4-3-5-16(17)18(21)20-14-19(8-10-22-11-9-19)15-7-12-24-13-15/h3-7,12-13H,2,8-11,14H2,1H3,(H,20,21)
• InChI Key: CKLNLNSLRHMFAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2(CCOCC2)C3=CSC=C3
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Thiophene Derivatives in Heterocyclic Synthesis

Research on thiophene derivatives has shown their utility in synthesizing various heterocyclic compounds. For instance, thiophenylhydrazonoacetates have been utilized to create a range of nitrogen-containing heterocycles, including pyrazoles and pyrimidines, highlighting the synthetic versatility of thiophene-based compounds in medicinal chemistry and materials science (Mohareb et al., 2004).

Synthesis of CCR5 Antagonists

The development of CCR5 antagonists for potential therapeutic applications, particularly in treating conditions such as HIV, involves complex synthetic pathways. One study described the synthesis of a tetrahydro-2H-pyran-4-yl containing CCR5 antagonist, demonstrating the compound's structural complexity and potential as a pharmacologically active agent (Ikemoto et al., 2005).

Structural Studies on Enaminones

Enaminones, closely related to the core structure of the specified compound, have been analyzed for their potential in forming stable heterocyclic structures. Studies involving crystal structure analysis have provided insights into their potential applications in designing new materials and pharmaceuticals (Brbot-Šaranović et al., 2000).

Fluorescent Dyes Development

Compounds with thiophene and tetrahydro-2H-pyran moieties have been explored for their fluorescence properties. Research on N-ethoxycarbonylpyrene and perylene thioamides has led to the development of fluorescent dyes, indicating the utility of such structures in creating materials with specific optical properties (Witalewska et al., 2019).